![molecular formula C20H17N3O5 B2897220 (E)-N-[2-(1H-indol-3-yl)ethyl]-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide CAS No. 1024828-71-4](/img/structure/B2897220.png)
(E)-N-[2-(1H-indol-3-yl)ethyl]-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-[2-(1H-indol-3-yl)ethyl]-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide, also known as AG490, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. AG490 is a potent inhibitor of Janus kinase 2 (JAK2) and has been found to have anti-inflammatory and anti-cancer properties.
Scientific Research Applications
Organic Synthesis and Chemical Transformations
Research has focused on the synthesis and transformations of related compounds, exploring their utility as precursors for the synthesis of indole derivatives, a class of compounds with significant biological activity. For example, the homologation of the side chain of 2-nitrotoluene has been investigated to synthesize potent tryptophan precursors and useful indole derivatives (Tanaka, Yasuo, & Torii, 1989). Additionally, the reactivity of benzotriazoles with diethyl ethoxymethylenemalonate via ethylation and Michael addition has been studied, showing the synthesis of isomeric esters and highlighting the role of nitro and indole derivatives in chemical synthesis (Sanna, Carta, Paglietti, Bacchi, & Pelizzi, 1997).
Materials Science Applications
In materials science, the synthesis of ordered polyamides via direct polycondensation involving nitro and indole derivatives demonstrates the compounds' utility in creating high-performance polymers. This process, which includes the use of activating agents and a mixture of monomers, yields polymers with inherent viscosities indicating their potential application in various industrial and technological sectors (Ueda & Sugiyama, 1994).
Pharmaceutical Research
In the context of pharmaceutical research, the synthesis and evaluation of novel compounds for their potential antibacterial, antifungal, and antiproliferative activities have been a significant focus. For instance, the synthesis of benzamides with melanoma cytotoxicity explores the potential for targeted drug delivery in cancer therapy, highlighting the importance of these compounds in developing new treatments (Wolf, Bauder-Wüst, Mohammed, Schönsiegel, Mier, Haberkorn, & Eisenhut, 2004). Moreover, the synthesis of benzothiazole derivatives as potent antitumor agents underscores the ongoing research into novel chemotherapeutic agents, emphasizing the critical role of such compounds in cancer research (Yoshida, Hayakawa, Hayashi, Agatsuma, Oda, Tanzawa, Iwasaki, Koyama, Furukawa, Kurakata, & Sugano, 2005).
properties
IUPAC Name |
(E)-N-[2-(1H-indol-3-yl)ethyl]-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5/c24-20(21-8-7-14-11-22-16-4-2-1-3-15(14)16)6-5-13-9-18-19(28-12-27-18)10-17(13)23(25)26/h1-6,9-11,22H,7-8,12H2,(H,21,24)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJWOLLVCRHIMLN-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=CC(=O)NCCC3=CNC4=CC=CC=C43)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C(=C2)/C=C/C(=O)NCCC3=CNC4=CC=CC=C43)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-[2-(1H-indol-3-yl)ethyl]-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.